Cas no 2172111-39-4 (2-(2,2-dimethylcyclopropyl)thieno2,3-dpyrimidine-4-carboxylic acid)

• Product Name: 2-(2,2-dimethylcyclopropyl)thieno2,3-dpyrimidine-4-carboxylic acid
• CAS No: 2172111-39-4
• MF: C₁₂H₁₂N₂O₂S
• MW: 248.300881385803
• CID: 5875108
• PubChem ID: 165484494
• Update Time: 2025-10-29

2-(2,2-dimethylcyclopropyl)thieno2,3-dpyrimidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2,2-dimethylcyclopropyl)thieno2,3-dpyrimidine-4-carboxylic acid
• 2-(2,2-dimethylcyclopropyl)thieno[2,3-d]pyrimidine-4-carboxylic acid
• EN300-1267899
• 2172111-39-4

• Inchi： 1S/C12H12N2O2S/c1-12(2)5-7(12)9-13-8(11(15)16)6-3-4-17-10(6)14-9/h3-4,7H,5H2,1-2H3,(H,15,16)
• InChI Key： HHNSBPZOTORVGG-UHFFFAOYSA-N
• SMILES： S1C=CC2=C(C(=O)O)N=C(C3CC3(C)C)N=C12

Computed Properties

• Exact Mass: 248.06194880g/mol
• Monoisotopic Mass: 248.06194880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 91.3Ų

Additional information on 2-(2,2-dimethylcyclopropyl)thieno2,3-dpyrimidine-4-carboxylic acid

Introduction to 2-(2,2-dimethylcyclopropyl)thieno[2,3-d]pyrimidine-4-carboxylic acid (CAS No. 2172111-39-4)

2-(2,2-dimethylcyclopropyl)thieno[2,3-d]pyrimidine-4-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No. 2172111-39-4), is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic molecule features a fused thienopyrimidine scaffold, which is a privileged structure in drug discovery due to its ability to interact with biological targets in multiple ways. The presence of a 2,2-dimethylcyclopropyl substituent at the 2-position of the thieno[2,3-d]pyrimidine core introduces steric and electronic properties that can modulate binding affinity and selectivity, making it a promising candidate for further exploration.

The thieno[2,3-d]pyrimidine scaffold is a derivative of pyrimidine, a fundamental heterocycle found in numerous bioactive molecules, including nucleoside analogs and kinase inhibitors. Pyrimidines are essential components of nucleic acids, and their derivatives have been extensively studied for their pharmacological properties. The incorporation of a thiophene ring into the pyrimidine structure creates additional opportunities for molecular recognition and functionalization. This compound’s unique architecture suggests potential applications in the development of small-molecule inhibitors targeting various therapeutic areas.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. The 2-(2,2-dimethylcyclopropyl)thieno[2,3-d]pyrimidine-4-carboxylic acid molecule’s rigid thienopyrimidine core provides a stable platform for designing drugs that interact with proteins or enzymes. The 4-carboxylic acid moiety at the C4 position offers further opportunities for chemical modification, allowing for the synthesis of derivatives with enhanced solubility or bioavailability.

In the context of modern drug discovery, this compound exemplifies the importance of structural diversity in identifying novel therapeutic agents. The dimethylcyclopropyl group not only influences the conformational preferences of the molecule but also plays a role in its metabolic stability. Such features are critical for optimizing pharmacokinetic profiles, ensuring that the drug remains active within the biological system for an appropriate duration.

One of the most compelling aspects of this compound is its potential as a precursor for more complex derivatives. The thieno[2,3-d]pyrimidine core is known to exhibit broad biological activity, including antiviral, anticancer, and anti-inflammatory properties. By modifying substituents such as the dimethylcyclopropyl group or introducing additional functional groups like hydroxyl or amine moieties, researchers can fine-tune the pharmacological profile to achieve desired effects.

The synthesis of 2-(2,2-dimethylcyclopropyl)thieno[2,3-d]pyrimidine-4-carboxylic acid involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and palladium-mediated coupling techniques, have been employed to construct the heterocyclic framework efficiently. These methods ensure high yields and purity, which are essential for subsequent biological evaluation.

Current research in medicinal chemistry increasingly emphasizes structure-activity relationships (SAR) to guide drug development efforts. The thieno[2,3-d]pyrimidine-4-carboxylic acid moiety serves as a key pharmacophore in this context. By systematically varying substituents around this core structure, chemists can identify patterns that correlate with biological activity. This approach has been instrumental in developing drugs that target enzymes such as kinases or proteases, which are involved in various disease pathways.

The dimethylcyclopropyl substituent is particularly noteworthy due to its steric bulk and electronic properties. Such groups can enhance binding affinity by occupying specific pockets on biological targets or by influencing the conformational flexibility of the molecule. Additionally, they can shield reactive sites from metabolic degradation, improving drug longevity within the body.

In recent years, there has been growing interest in developing inhibitors targeting protein-protein interactions (PPIs), which play crucial roles in many diseases but are challenging to address with traditional small-molecule drugs. The unique scaffold of 2-(2,2-dimethylcyclopropyl)thieno[2,3-d]pyrimidine-4-carboxylic acid makes it an attractive candidate for designing PPI modulators. Its ability to fit into specific binding clefts on protein surfaces while maintaining structural integrity suggests potential utility in this emerging therapeutic area.

Beyond its applications in drug discovery, thieno[2,3-d]pyrimidine derivatives have been explored for their material science applications, including organic electronics and photovoltaic devices. The conjugated system within these molecules allows for efficient charge transport properties, making them valuable components in advanced technological applications.

The future direction of research involving this compound may include exploring its role as an intermediate in synthesizing more complex molecules or investigating its potential as an agrochemical agent. Given its structural complexity, 2172111-39-4-derived compounds could exhibit novel interactions with biological systems, offering untapped therapeutic possibilities.